Cas no 899354-41-7 ( )
structure
Product Name:
CAS No:899354-41-7
MF:C12H11BrN2O2S
MW:327.196940660477
CID:870153
PubChem ID:90477367
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 2-AMINO-4-(2-BROMOPHENYL)-5-THIAZOLECARBOXYLIC ACID ETHYL ESTER
- 899354-41-7
- Ethyl 2-amino-4-(2-bromophenyl)-5-thiazolecarboxylate
- DTXSID101216421
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- Inchi: 1S/C12H11BrN2O2S/c1-2-17-11(16)10-9(15-12(14)18-10)7-5-3-4-6-8(7)13/h3-6H,2H2,1H3,(H2,14,15)
- InChI Key: XGQQDESSYHGBPQ-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1C1=C(C(=O)OCC)SC(N)=N1
Computed Properties
- Exact Mass: 325.97246g/mol
- Monoisotopic Mass: 325.97246g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 93.4Ų
Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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